Ethyl 6,8-dichloroimidazo[1,2-b]pyridazine-3-carboxylate

• IUPAC Name: ethyl 6,8-dichloroimidazo[1,2-b]pyridazine-3-carboxylate
• InChI: InChI=1S/C9H7Cl2N3O2/c1-2-16-9(15)6-4-12-8-5(10)3-7(11)13-14(6)8/h3-4H,2H2,1H3
• InChI Key: PFVAGCVRRYYJLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2N1N=C(C=C2Cl)Cl
• Molecular Formula: C9H7Cl2N3O2
• Molecular Weight: 260.07 g/mol

Description

Ethyl 6,8-dichloroimidazo[1,2-b]pyridazine-3-carboxylate is a chemical compound with the molecular formula C9H7Cl2N3O2. It belongs to the class of imidazo[1,2-b]pyridazine derivatives, which have been widely studied in drug molecules due to their good biological activity.

Molecular Structure Analysis

The molecular structure of this compound has been characterized by spectroscopic techniques. Its single crystal was confirmed using X-ray diffraction (XRD), and the optimized molecular crystal structures were determined on the basis of density functional theory (DFT) calculations.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Potential : Imidazo[1,2-b]pyridazine derivatives have attracted attention due to their potential as anticancer agents. . Investigating its effects on cancer cell lines and understanding its mechanism of action could lead to novel therapies.
• PI3K Inhibition : The compound’s structure suggests it might interact with phosphoinositide 3-kinase (PI3K), a key enzyme involved in cell signaling pathways. .

Electron Density and Reactivity Studies

• Negative Potential Region : Computational studies reveal that the negative potential region in this compound is mainly associated with the oxygen atom in the carbonyl group. .

Antimicrobial Activity

• Tuberculosis Treatment : Imidazo[1,2-b]pyridazine derivatives have shown potent activity against Mycobacterium tuberculosis (Mtb). Substituents at specific positions can enhance efficacy. .

Future Directions

Given the wide variety of imidazo[1,2-b]pyridazine derivatives and their diverse biological activities and pharmacological properties, there is strong interest in exploring new derivatives of imidazo[1,2-b]pyridazine. This suggests potential future directions for the study and application of Ethyl 6,8-dichloroimidazo[1,2-b]pyridazine-3-carboxylate.

Synthesis routes and methods

Procedure details

To a 250 mL round-bottomed flask was added ethyl 2-chloro-3-oxopropanoate (4.33 g, 28.8 mmol) and 4-bromo-6-chloropyridazin-3-amine (5 g, 23.99 mmol). The solution was heated to 90° C. for 16 hours. The solution was quenched with ethyl acetate and washed with water. The organic layer was dried over anhydrous sodium sulfate and concentrated in vacuo. The crude material was purified by ISCO (10% ethyl acetate/dichloromethane; 80 g column) to give a mixture of ethyl 8-bromo-6-chloroimidazo[1,2-b]pyridazine-3-carboxylate and ethyl 6,8-dichloroimidazo[1,2-b]pyridazine-3-carboxylate (2.1 g, 29% yield). LC/MS, m/z 256.96 (M+1). HPLC Rt, 2.54 min. LC/MS, m/z 303.92 (M+1). HPLC Rt, 2.63 min. Waters Sunfire C18 column (4.6×50 mm) 0%-100% B. Solvent B: (90% MeOH, 10% H2O, 0.1% TFA). Solvent A: (10% MeOH, 90% H2O, 0.1% TFA). Gradient, start % B=0, final % B=100, gradient time 4 min, hold at 100% B 1 min, flow rate 4 mL/min.